Sodium selenosulfate

Specification

• CAS No.: 25468-09-1
• Molecular Formula: Na2O3SSe
• Molecular Weight: 205.02 g/mol
• IUPAC Name: disodium;dioxido-oxo-selanylidene-λ6-sulfane
• Standard InChI: InChI=1S/2Na.H2O3SSe/c;;1-4(2,3)5/h;;(H2,1,2,3,5)/q2*+1;/p-2
• Standard InChI Key: CJCPHQCRIACCIF-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=[Se])[O-].[Na+].[Na+]
• Canonical SMILES: [O-]S(=O)(=[Se])[O-].[Na+].[Na+]

Introduction

Chemical Structure and Properties

Sodium selenosulfate is an inorganic compound with the chemical formula Na₂SeSO₃. This compound belongs to the family of selenosulfates, which contain both selenium and sulfur atoms in their molecular structure. The compound consists of two sodium cations (Na⁺) and a selenosulfate anion (SeSO₃²⁻), where selenium is covalently bonded to the sulfur atom. Sodium selenosulfate is a white to off-white crystalline solid that is soluble in water, forming clear solutions that can undergo various chemical transformations under appropriate conditions. The selenium-sulfur bond in the selenosulfate anion gives this compound unique reactive properties that distinguish it from other selenium compounds such as sodium selenite (Na₂SeO₃) or sodium selenate (Na₂SeO₄).

The chemical properties of sodium selenosulfate are largely determined by the presence of the selenosulfate anion, which can act as both a reducing agent and a source of selenium in various chemical reactions. This dual characteristic makes sodium selenosulfate particularly valuable in synthetic chemistry and biological applications. The compound can undergo redox reactions, where it can be reduced to elemental selenium or oxidized to other selenium compounds depending on the reaction conditions and the presence of other reagents. Additionally, sodium selenosulfate can participate in substitution reactions, where selenium atoms replace other elements in compounds, making it a versatile reagent in organic synthesis.

Physical and Chemical Characteristics

Sodium selenosulfate exhibits distinctive chemical behavior due to its unique structure containing both selenium and sulfur atoms. The compound is relatively stable under normal conditions but can decompose when heated or exposed to strong oxidizing agents. In aqueous solutions, sodium selenosulfate can dissociate to release selenium species that are responsible for its biological activities. The reactivity of sodium selenosulfate is influenced by factors such as pH, temperature, and the presence of other chemical species. Under acidic conditions, the compound tends to decompose more rapidly, releasing elemental selenium, which can be observed as a red precipitate in solution.

The compound's ability to generate selenium species makes it particularly valuable as a selenium donor in both chemical and biological systems. Compared to other selenium compounds like sodium selenite, sodium selenosulfate demonstrates distinct chemical behavior that contributes to its lower toxicity profile while maintaining biological efficacy. This unique balance of properties has made sodium selenosulfate increasingly important in pharmaceutical research and materials science applications, where controlled release of selenium is desired without the associated toxicity of other selenium compounds.

Synthesis Methods

Multiple methods have been developed for the synthesis of sodium selenosulfate, each with specific advantages depending on the intended application. The compound can be prepared through several routes, with the most common methods involving the reaction of sodium sulfite with elemental selenium or the combination of sodium selenite with reducing agents and sodium sulfite. Each synthesis route yields sodium selenosulfate with potentially different characteristics, which may influence its subsequent applications.

Reaction of Sodium Sulfite with Elemental Selenium

One of the most straightforward methods for synthesizing sodium selenosulfate involves the direct reaction of sodium sulfite with elemental selenium. Research has demonstrated that this reaction can occur at relatively mild temperatures, with notable reactivity observed even at 37°C when selenium is present in nanoparticle form. The reaction proceeds through the nucleophilic attack of sulfite ions on selenium atoms, forming the selenosulfate anion. This method is particularly advantageous due to its simplicity and the relatively mild conditions required, making it suitable for laboratory-scale preparation of sodium selenosulfate. The reaction can be represented by the following equation: Na₂SO₃ + Se → Na₂SeSO₃.

Alternative Synthesis Routes

Another effective method for preparing sodium selenosulfate involves mixing sodium selenite, glutathione, and sodium sulfite at room temperature. In this approach, glutathione serves as a reducing agent that facilitates the conversion of selenite to selenosulfate in the presence of sodium sulfite. This method is particularly valuable for obtaining sodium selenosulfate under mild conditions without requiring elevated temperatures. The reaction likely proceeds through initial reduction of selenite by glutathione, followed by the incorporation of the reduced selenium species into the sulfite anion to form selenosulfate.

For industrial-scale production, methods involving potassium selenosulfate are sometimes employed due to the easier accessibility of potassium precursors. In these approaches, potassium selenosulfate is typically obtained by refluxing potassium sulfite with elemental selenium, and the resulting potassium selenosulfate can then be converted to sodium selenosulfate through ion exchange methods or direct metathesis reactions. These industrial methods are designed for larger-scale production and may incorporate additional purification steps to ensure product quality and consistency.

Comparison of Synthesis Methods

Synthesis Method	Reaction Conditions	Advantages	Limitations
Sodium sulfite + elemental selenium	37°C, aqueous solution	Simple procedure, mild conditions, direct formation	Requires selenium nanoparticles for efficiency
Sodium selenite + glutathione + sodium sulfite	Room temperature, aqueous solution	No heating required, biologically compatible reagents	Involves multiple reagents, potential side reactions
Industrial method using potassium precursors	Reflux conditions, controlled environment	Suitable for large-scale production	More energy-intensive, requires additional conversion steps

The choice of synthesis method depends on factors such as the required purity, scale of production, available equipment, and intended application of the sodium selenosulfate. For biomedical applications, methods using milder conditions and biocompatible reagents are often preferred to minimize the risk of toxic contaminants. In contrast, industrial applications may prioritize scalability and cost-effectiveness over the use of biocompatible reagents.

Biological Activities

Sodium selenosulfate exhibits remarkable biological activities that have attracted significant research interest, particularly in the context of cancer treatment and protection against drug-induced toxicity. The compound demonstrates cytotoxic effects against various cancer cell lines while showing a more favorable toxicity profile compared to other selenium compounds such as sodium selenite.

Cytotoxic Effects on Cancer Cells

Research has demonstrated that sodium selenosulfate possesses significant cytotoxic activity against multiple cancer cell lines. In vitro studies have shown that the compound kills HepG2 (liver cancer) and Caco2 (colorectal cancer) cells in a dose-dependent manner, with 12.5 μM concentration fully suppressing their proliferation. Additionally, sodium selenosulfate exhibits consistent cytotoxic effects against three types of leukemia cell lines: HL60, T lymph adenoma, and Daudi. These findings suggest that sodium selenosulfate may have potential applications in cancer therapy, particularly for liver, colorectal, and hematological malignancies.

The mechanism of the cytotoxic action of sodium selenosulfate is believed to involve redox processes that generate reactive selenium species within cancer cells, leading to oxidative stress and subsequent cell death. The ability of sodium selenosulfate to release selenium in a controlled manner may contribute to its selective toxicity toward cancer cells, which often have altered redox status compared to normal cells. Further research is needed to fully elucidate the molecular pathways involved in sodium selenosulfate-induced cancer cell death and to determine whether this activity translates to in vivo efficacy in animal models and human patients.

Comparative Toxicity Profile

A key advantage of sodium selenosulfate over other selenium compounds is its favorable toxicity profile. Long-term studies in mice have demonstrated that sodium selenosulfate administration for 55 days at doses of 12.7 and 19 μmol/kg produced no observable toxic symptoms. In contrast, even low-dose sodium selenite (12.7 μmol/kg) caused growth suppression and hepatotoxicity, which were further aggravated at higher doses (19 μmol/kg), resulting in a 40% mortality rate. These findings indicate that sodium selenosulfate can be administered at therapeutically effective doses with a significantly lower risk of adverse effects compared to other selenium compounds.

The reduced toxicity of sodium selenosulfate may be attributed to its unique chemical structure and the manner in which it releases selenium within biological systems. Unlike sodium selenite, which can rapidly generate reactive selenium species that may damage normal tissues, sodium selenosulfate appears to release selenium in a more controlled fashion, potentially allowing for selective activity against cancer cells while sparing normal tissues. This favorable selectivity index makes sodium selenosulfate particularly valuable for therapeutic applications where long-term administration or higher doses may be required.

Applications in Nanomaterial Synthesis

Sodium selenosulfate has emerged as a valuable precursor in the synthesis of various nanomaterials, particularly selenium nanoparticles (SeNPs) and selenium-containing compound nanoparticles such as cadmium selenide. The compound's ability to serve as a controlled source of selenium under mild conditions makes it particularly suitable for nanomaterial synthesis, where precise control over reaction parameters is essential for obtaining nanoparticles with desired properties.

Cadmium Selenide Nanoparticle Production

Sodium selenosulfate plays a crucial role in the synthesis of cadmium selenide (CdSe) nanoparticles, which are important semiconductor materials with applications in electronics, optoelectronics, and biomedical imaging. Studies have investigated the effect of sodium selenosulfate concentration on the microstructural, morphological, and luminescence characteristics of CdSe nanoparticles. The synthesis typically involves the reaction of sodium selenosulfate with cadmium precursors such as cadmium acetate to form CdSe nanoparticles.

Research has demonstrated that the concentration of sodium selenosulfate significantly influences the properties of the resulting CdSe nanoparticles. For instance, increasing the concentration of sodium selenosulfate has been shown to decrease the grain size of CdSe nanoparticles, with sizes ranging from 8.25 nm to 0.01 nm depending on the concentration used. This decrease in crystal size is associated with changes in the luminescence properties of the nanoparticles, with smaller nanoparticles exhibiting higher luminescence intensity due to the increased number of ions on the nanoparticle surface and enhanced carrier recombination rates. These findings highlight the importance of sodium selenosulfate concentration as a critical parameter for controlling the properties of CdSe nanoparticles and tailoring them for specific applications.

Biological Synthesis Approaches

In addition to chemical synthesis methods, biological approaches using microorganisms have been explored for the synthesis of selenium nanoparticles from selenium precursors including sodium selenosulfate. For example, studies have investigated the use of cyanobacterium Spirulina platensis for the biosynthesis of SeNPs from sodium selenite. Although this specific study used sodium selenite rather than sodium selenosulfate as the selenium source, similar biological approaches could potentially be applied using sodium selenosulfate as the starting material.

Biological synthesis approaches offer several advantages, including milder reaction conditions, reduced use of toxic chemicals, and the potential for producing nanoparticles with unique surface properties due to the presence of biological molecules. The development of green synthesis methods using sodium selenosulfate as a selenium source represents an active area of research that could lead to more environmentally friendly and biocompatible nanomaterials for various applications.

Applications in Organic Synthesis

Beyond its applications in nanomaterial synthesis and biological systems, sodium selenosulfate has valuable uses in organic synthesis, particularly as a selenylating reagent. The compound provides a safer and more convenient source of selenium compared to other selenium reagents, which often have unpleasant odors and higher toxicity profiles.

Selenylation of Organic Compounds

Sodium selenosulfate serves as an odorless selenylating reagent for the transformation of alkyl halides into dialkyl diselenide compounds, which are important catalysts in organic chemistry. This application leverages the ability of sodium selenosulfate to transfer selenium to organic substrates under relatively mild conditions, providing a more user-friendly alternative to traditional selenium reagents such as hydrogen selenide or selenium powder, which are associated with strong odors and handling difficulties.

The selenylation reactions using sodium selenosulfate typically proceed through nucleophilic substitution mechanisms, where the selenosulfate anion acts as a nucleophile to displace halide ions from alkyl halides. The resulting organoselenium intermediates can then undergo further transformations to yield the desired diselenide products. The development of sodium selenosulfate as a selenylation reagent represents an important advancement in organoselenium chemistry, making these reactions more accessible and practical for laboratory and industrial applications.

Comparative Analysis with Other Selenium Compounds

Sodium selenosulfate possesses unique properties that distinguish it from other selenium compounds commonly used in research and clinical applications. A comparative analysis of sodium selenosulfate with compounds such as sodium selenite and sodium selenate provides valuable insights into their relative efficacy and safety profiles, which can guide the selection of appropriate selenium compounds for specific applications.

Efficacy and Toxicity Comparison

One of the most significant advantages of sodium selenosulfate over other selenium compounds is its favorable toxicity profile coupled with equivalent biological efficacy. Studies have demonstrated that the short-term toxicity of sodium selenosulfate is significantly lower than that of sodium selenite, despite both compounds showing equivalent selenium repletion efficacy. This finding is particularly important for therapeutic applications where selenium supplementation is required but the toxicity of commonly used selenium compounds like sodium selenite limits their clinical utility.

The table below summarizes the comparative toxicity profiles of sodium selenosulfate and sodium selenite based on long-term administration studies in mice:

Selenium Compound	Dose (μmol/kg)	Duration (days)	Observed Effects
Sodium selenosulfate	12.7	55	No toxic symptoms observed
Sodium selenosulfate	19.0	55	No toxic symptoms observed
Sodium selenite	12.7	55	Growth suppression, hepatotoxicity
Sodium selenite	19.0	55	Severe growth suppression, hepatotoxicity, 40% mortality

This marked difference in toxicity profiles between sodium selenosulfate and sodium selenite, despite similar biological efficacy, suggests that sodium selenosulfate may release selenium in a more controlled manner that minimizes damage to normal tissues while maintaining therapeutic effects. This property makes sodium selenosulfate particularly valuable for applications requiring long-term selenium administration or higher selenium doses.

Mechanistic Differences

The mechanistic differences between sodium selenosulfate and other selenium compounds likely contribute to their distinct biological profiles. While both sodium selenosulfate and sodium selenite can serve as sources of selenium in biological systems, they may generate different selenium species or release selenium with different kinetics, leading to variations in their biological effects and toxicity profiles. For example, sodium selenite can rapidly generate reactive selenium species that may cause oxidative damage to normal tissues, while sodium selenosulfate may release selenium more gradually or in forms that are less reactive toward normal cellular components.

Further research is needed to fully elucidate the molecular mechanisms underlying the reduced toxicity of sodium selenosulfate compared to other selenium compounds. Understanding these mechanisms could provide valuable insights for the design of novel selenium compounds with improved safety profiles for therapeutic applications.

Future Research Directions

Despite the growing body of research on sodium selenosulfate, several aspects of this compound remain to be fully explored. Future research directions could include more detailed investigations of its mechanism of action, optimization of synthesis methods, exploration of additional therapeutic applications, and development of formulations for clinical use.

Mechanism of Action Studies

More comprehensive studies are needed to elucidate the precise molecular mechanisms underlying the biological activities of sodium selenosulfate, particularly its cytotoxic effects on cancer cells and protective effects against drug-induced toxicities. Advanced techniques such as proteomics, metabolomics, and genomics could be employed to identify the cellular targets and pathways affected by sodium selenosulfate in different cell types. Understanding these mechanisms would provide valuable insights for optimizing the therapeutic applications of sodium selenosulfate and designing combination therapies that leverage its unique properties.

Additionally, comparative mechanistic studies between sodium selenosulfate and other selenium compounds could help explain their differences in toxicity and efficacy. Such studies could involve tracking the intracellular fate of selenium derived from different compounds and identifying the specific selenium species generated within cells. This information would be valuable for the rational design of novel selenium compounds with improved therapeutic indices.